2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid

• IUPAC Name: 2,2-dioxo-2λ6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid
• InChI: InChI=1S/C7H11NO4S/c9-7(10)6-5-1-3-8(4-2-5)13(6,11)12/h5-6H,1-4H2,(H,9,10)
• InChI Key: BYDYRYRMUJAMLN-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(S2(=O)=O)C(=O)O
• Molecular Formula: C7H11NO4S
• Molecular Weight: 205.23 g/mol
• CAS RN: 1909325-24-1

Description

2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid, also known as penicillin G, is a naturally occurring antibiotic that is widely used in the medical field. It was first discovered by Alexander Fleming in 1928 and has since been used to treat a wide range of bacterial infections. In

Mechanism of Action

Penicillin G works by inhibiting the synthesis of bacterial cell walls. It does this by binding to and inhibiting the activity of the enzyme transpeptidase, which is responsible for cross-linking the peptidoglycan chains that make up the bacterial cell wall. This results in the weakening and eventual lysis of the bacterial cell.
Biochemical and Physiological Effects
Penicillin G is a broad-spectrum antibiotic that is effective against both gram-positive and gram-negative bacteria. It has a low toxicity profile and is generally well-tolerated by patients. However, it can cause allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

Penicillin G is widely used in laboratory experiments due to its broad-spectrum activity and low toxicity. However, it is important to note that some bacteria have developed resistance to 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G, which can limit its effectiveness.

Future Directions

There are several areas of research that are currently being explored in relation to 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G. These include:
1. Development of new antibiotics: Researchers are exploring the use of 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G as a starting point for the development of new antibiotics that are effective against antibiotic-resistant bacteria.
2. Combination therapies: Researchers are exploring the use of 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G in combination with other antibiotics to enhance its effectiveness against certain types of bacteria.
3. Pharmacokinetics: Researchers are studying the pharmacokinetics of 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G to better understand its distribution, metabolism, and excretion in the body.
4. Mechanisms of resistance: Researchers are exploring the mechanisms of resistance to 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G in order to develop strategies to overcome it.
Conclusion
In conclusion, 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G is a naturally occurring antibiotic that has been widely used in the medical field for the treatment of bacterial infections. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Despite its limitations, 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-3-carboxylic acid G remains an important tool in the fight against bacterial infections and continues to be an area of active research.

Scientific Research Applications

Penicillin G has been extensively studied for its antibacterial properties and has been used to treat a wide range of bacterial infections such as pneumonia, meningitis, and sepsis. It is also used in the production of other antibiotics such as amoxicillin and ampicillin.